Cas no 2386611-24-9 (Benzenemethanol, 3-​chloro-​2-​fluoro-​6-​iodo-)

• Product Name: Benzenemethanol, 3-​chloro-​2-​fluoro-​6-​iodo-
• CAS No: 2386611-24-9
• MF: C₇H₅ClFIO
• MW: 286.47
• CID: 5076950
• Update Time: 2025-06-08

Benzenemethanol, 3-​chloro-​2-​fluoro-​6-​iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-​chloro-​2-​fluoro-​6-​iodo-

• Inchi： 1S/C7H5ClFIO/c8-5-1-2-6(10)4(3-11)7(5)9/h1-2,11H,3H2
• InChI Key： QKFLZVRADQEMRS-UHFFFAOYSA-N
• SMILES： C1C=C(I)C(CO)=C(F)C=1Cl

Additional information on Benzenemethanol, 3-​chloro-​2-​fluoro-​6-​iodo-

Benzenemethanol, 3-chloro-2-fluoro-6-iodo- (CAS No. 2386611-24-9): A Versatile Intermediate in Modern Chemical Synthesis and Medicinal Chemistry

Benzenemethanol, 3-chloro-2-fluoro-6-iodo-, with the CAS number 2386611-24-9, is a highly functionalized aromatic alcohol that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound serves as a crucial intermediate in the preparation of various pharmacologically active molecules, offering unique structural features that facilitate the development of novel therapeutic agents. The presence of multiple halogen atoms—chlorine, fluorine, and iodine—makes it a valuable building block for constructing complex organic frameworks.

The chloro, fluoro, and iodo substituents on the benzene ring introduce distinct electronic and steric properties, which can be exploited to modulate the reactivity and selectivity of the molecule. These attributes make Benzenemethanol, 3-chloro-2-fluoro-6-iodo-* particularly useful in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental to modern drug discovery. The iodo group, in particular, is often employed as a handle for palladium-catalyzed transformations, enabling the introduction of diverse functional groups at specific positions on the aromatic core.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds, owing to their unique metabolic stability and improved bioavailability compared to their hydrogenated counterparts. The fluoro substituent in Benzenemethanol, 3-chloro-2-fluoro-6-iodo-* contributes to these desirable properties, making it an attractive scaffold for medicinal chemists seeking to design next-generation pharmaceuticals. For instance, fluorinated analogs have shown enhanced binding affinity to biological targets and improved pharmacokinetic profiles in several therapeutic areas.

The chloro group on the benzene ring further enhances the reactivity of Benzenemethanol, 3-chloro-2-fluoro-*6-*iodo-* by participating in electrophilic aromatic substitution reactions. This allows for the introduction of additional substituents at other positions on the ring, expanding its utility as a synthetic intermediate. Such modifications are particularly valuable in the design of multivalent ligands and probes used in biochemical and biophysical studies.

One of the most compelling applications of Benzenemethanol, 3-chloro,fluoro,6-*iodo-* is in the synthesis of kinase inhibitors, which are among the most extensively studied classes of drugs targeting cancer and inflammatory diseases. The combination of halogen atoms provides multiple points of interaction with transition metals catalysts, enabling precise control over molecular architecture. This has led to the development of highly potent and selective kinase inhibitors with improved therapeutic efficacy.

Recent advances in organometallic chemistry, particularly the use of ligand-controlled catalysis, have further expanded the synthetic possibilities offered by Benzenemethanol,chloro, fluoro,iodo.* For example, palladium complexes bearing specific ligands can be employed to effect regioselective coupling reactions at different positions on the benzene ring. This level of control is essential for constructing complex drug candidates with optimized biological activity.

The pharmaceutical industry has also leveraged Benzenemethanol,chloro, fluoro,*6-*iodo-* in the development of antiviral agents, where fluorinated aromatic moieties play a critical role in enhancing drug resistance profiles. By incorporating this compound into drug design strategies, researchers have been able to generate novel antiviral compounds with improved potency and reduced side effects.

Beyond its applications in drug discovery,Benzenemethanol, 3-chlor*, flu*, iodo* serves as a valuable tool in material science, particularly in the synthesis of advanced materials with tailored electronic properties. The presence of halogen substituents can influence charge transport mechanisms, making this compound a candidate for use in organic semiconductors and optoelectronic devices.

The synthesis of Benzenemethanol,chlor*, flu*, iodo* typically involves multi-step organic transformations starting from commercially available precursors such as benzaldehyde derivatives. Key steps include halogenation reactions at specific positions on the aromatic ring followed by functional group interconversions to introduce alcohol functionality. Recent methodological developments have focused on improving reaction efficiency and scalability while minimizing waste generation—a critical consideration for sustainable chemical manufacturing.

In conclusion,Benzenemethanol, 3-chlor*, flu*, iodo* (CAS No. 2386611*24*9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules,* pharmaceuticals,* agrochemicals,* and advanced materials.* As research continues to uncover new applications for this versatile building block,* its importance is likely to grow further* in addressing global challenges*in medicine*and technology.*